Cas no 5116-70-1 (N-(4-Acetylphenyl)-2-methylbenzamide)

N-(4-Acetylphenyl)-2-methylbenzamide structure
5116-70-1 structure
Product Name:N-(4-Acetylphenyl)-2-methylbenzamide
CAS No:5116-70-1
MF:C16H15NO2
MW:253.295804262161
CID:1076205
PubChem ID:2171069
Update Time:2025-04-20

N-(4-Acetylphenyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Acetylphenyl)-2-methylbenzamide
    • AC1M2HBW
    • AC1Q1JQY
    • AK-968
    • ARONIS018255
    • CBMicro_004940
    • CHEMBL1214071
    • Cambridge id 5116701
    • MFCD00430370
    • Z27699650
    • N-(4-ACETYL-PHENYL)-2-METHYL-BENZAMIDE
    • AKOS000186465
    • 5116-70-1
    • CB06953
    • SR-01000196084
    • BIM-0004951.P001
    • SR-01000196084-1
    • AK-968/05697029
    • STK040234
    • SMSF0003466
    • ALBB-002936
    • DTXSID90366804
    • 328023-31-0
    • LS-01233
    • SCHEMBL12092160
    • Inchi: 1S/C16H15NO2/c1-11-5-3-4-6-15(11)16(19)17-14-9-7-13(8-10-14)12(2)18/h3-10H,1-2H3,(H,17,19)
    • InChI Key: IYIKQSKTEPKKFM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C)NC1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 253.11035
  • Monoisotopic Mass: 253.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.172
  • Boiling Point: 352.2°C at 760 mmHg
  • Flash Point: 123.7°C
  • Refractive Index: 1.617
  • PSA: 46.17
  • LogP: 3.52290
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-Acetylphenyl)-2-methylbenzamide Security Information

N-(4-Acetylphenyl)-2-methylbenzamide Pricemore >>

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